3-amino-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-amino-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C10H7N3OS2/c11-13-5-12-9-8(10(13)14)6(4-16-9)7-2-1-3-15-7/h1-5H,11H2
• InChI Key: SANCXYPUUBVPJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC3=C2C(=O)N(C=N3)N
• Molecular Formula: C10H7N3OS2
• Molecular Weight: 249.3 g/mol

Description

“3-amino-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one” is a chemical compound with the molecular formula C10H7N3OS2. It has an average mass of 249.312 Da and a monoisotopic mass of 249.003052 Da.

Synthesis Analysis

The synthesis of thienopyrimidines, including “3-amino-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one”, can be achieved through convenient synthetic procedures using a one-pot solvent-free reaction. This method provides wide access to thienopyrimidine-derivative production.

Molecular Structure Analysis

The molecular structure of “3-amino-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one” is characterized by the presence of a thieno[2,3-d]pyrimidin-4(3H)-one core, which is substituted at the 3-position with an amino group and at the 5-position with a thienyl group.

Scientific Research Applications

Antitubercular Activity

• . Some of these compounds demonstrated significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG. Notably, compounds 13b and 29e exhibited very good antimycobacterial activity, making this class of compounds promising for antitubercular drug development.

Chemical Probes for Mycobacterial Cyt-bd Function

• N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine (19) was identified as an active compound with ATP IC50 values against various strains in the presence of Q203. .

Mechanism of Action

Target of Action

The primary target of the compound 3-amino-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one is Mycobacterium tuberculosis . This compound has been designed and synthesized as a part of a program to develop new antitubercular agents .

Mode of Action

The compound interacts with its target by inhibiting the cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Biochemical Pathways

The compound affects the energy metabolism pathway of Mycobacterium tuberculosis by inhibiting the Cyt-bd . This inhibition results in ATP depletion, affecting the energy production of the bacteria .

Pharmacokinetics

It has been observed that some of the compounds in this class have significant antimycobacterial activity against mycobacterium tuberculosis h37ra (atcc 25177) and mycobacterium bovis bcg (atcc 35743) .

Result of Action

The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis. The active compounds were studied for cytotoxicity against four cell lines and were found to be non-cytotoxic . Compounds 13b and 29e were found to exhibit very good antimycobacterial activity (MIC in the range of 6–8 μM) .

Action Environment

The action of the compound can be influenced by various environmental factors. For example, the expression level of the Cyt-bd-encoding genes in the target organism can affect the compound’s efficacy . The laboratory-adapted M. tuberculosis H37Rv strain, which has a higher expression of the Cyt-bd-encoding genes, was found to be less susceptible to the compound compared to the M. tuberculosis clinical isolate strain N0145 .

Future Directions

Thienopyrimidines, including “3-amino-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one”, continue to attract great interest due to their wide variety of interesting biological activities. Future research may focus on further optimization of the structure and the creation of more selective and active anticancer agents.